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Application Notes
Rivulariapeptolide 1185 is a potent, naturally occurring cyclic depsipeptide belonging to the

rivulariapeptolide family of serine protease inhibitors.[1][2] Discovered through an innovative

native metabolomics approach, this compound has emerged as a valuable tool for studying the

function and activity of various proteases, particularly chymotrypsin, elastase, and proteinase

K.[1][3][4][5][6] Its nanomolar potency and distinct selectivity profile make it an excellent

candidate for investigating the roles of these enzymes in complex biological systems and as a

lead compound in drug discovery programs targeting protease-related pathologies.[4][5]

Protease inhibitors are crucial in the development of treatments for a wide range of diseases,

including viral infections like SARS-CoV-2 and HIV, cancer, diabetes, and hypertension.[4] The

discovery of rivulariapeptolides, including 1185, was facilitated by a native metabolomics

workflow that integrates non-targeted liquid chromatography-tandem mass spectrometry with

native mass spectrometry to detect protein-ligand binding directly from complex mixtures.[1][2]

[3] This methodology allows for the rapid identification of bioactive molecules and their protein

targets.[1]
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Rivulariapeptolide 1185 and its analogs can be utilized in various research applications:

Enzyme Characterization: To probe the structure-activity relationships of serine proteases

and understand the molecular determinants of inhibitor binding.

Target Validation: To assess the therapeutic potential of inhibiting specific proteases in

disease models.

Assay Development: As a reference inhibitor for the development and optimization of high-

throughput screening assays for novel protease inhibitors.

Chemical Biology: To dissect the roles of specific proteases in cellular signaling pathways

and other biological processes.

The quantitative data presented below summarizes the inhibitory potency of Rivulariapeptolide

1185 and related compounds against a panel of serine proteases.

Quantitative Data Summary
The inhibitory activities of Rivulariapeptolide 1185 and other related compounds were

determined using a fluorescence-based substrate competition assay. The IC50 values,

representing the concentration of the inhibitor required to reduce enzyme activity by 50%, are

presented in the table below.
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Compound
Chymotrypsin IC50
(nM)

Elastase IC50 (nM)
Proteinase K IC50
(nM)

Rivulariapeptolide

1185
130 ± 20 110 ± 10 1100 ± 200

Rivulariapeptolide

1155
140 ± 10 120 ± 20 1200 ± 200

Rivulariapeptolide

1121
180 ± 30 210 ± 20 1900 ± 200

Rivulariapeptolide 988 280 ± 20 270 ± 20 2500 ± 200

Molassamide 380 ± 20 410 ± 30 150 ± 10

Molassamide B 11 ± 1 120 ± 10 34 ± 3

Data are presented as mean ± SD, n=3. Data sourced from Reher et al., 2022.[1][7]

Experimental Protocols
Protocol 1: In Vitro Protease Inhibition Assay
(Fluorescence-Based)
This protocol describes a general method for determining the inhibitory activity of

Rivulariapeptolide 1185 against serine proteases using a fluorescent substrate.

Materials:

Serine protease (e.g., chymotrypsin, elastase, proteinase K)

Rivulariapeptolide 1185

Fluorescent substrate specific to the protease of interest

Assay buffer (e.g., 10 mM Ammonium Acetate, pH 4.5)

Dimethyl sulfoxide (DMSO)
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96-well microplate (black, flat-bottom)

Microplate reader with fluorescence detection capabilities

Procedure:

Prepare Reagents:

Dissolve Rivulariapeptolide 1185 in DMSO to create a high-concentration stock solution

(e.g., 10 mM).

Prepare serial dilutions of the Rivulariapeptolide 1185 stock solution in assay buffer to

achieve a range of desired concentrations.

Prepare a working solution of the protease in assay buffer. The final concentration should

be optimized for the specific enzyme and substrate used.

Prepare a working solution of the fluorescent substrate in assay buffer.

Assay Protocol:

To each well of the 96-well plate, add 20 µL of the appropriate Rivulariapeptolide 1185

dilution or vehicle control (assay buffer with the same percentage of DMSO as the inhibitor

dilutions).

Add 160 µL of the protease working solution to each well.

Pre-incubate the plate at 37°C for 40 minutes to allow the inhibitor to bind to the enzyme.

[1][7]

Initiate the enzymatic reaction by adding 20 µL of the fluorescent substrate working

solution to each well.

Immediately measure the fluorescence intensity at appropriate excitation and emission

wavelengths over a specified time period (e.g., every minute for 30 minutes) using a

microplate reader.

Data Analysis:
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Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time

curve) for each concentration of the inhibitor.

Normalize the reaction rates to the vehicle control (100% activity).

Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a suitable dose-response curve using non-

linear regression analysis.

Protocol 2: Native Metabolomics for Inhibitor Discovery
This protocol provides a conceptual overview of the native metabolomics workflow used to

identify Rivulariapeptolide 1185.[1]

Workflow:

Sample Preparation: Prepare a crude extract of the biological sample (e.g., cyanobacterial

biomass) in a suitable solvent like methanol.

UHPLC Separation: Separate the components of the crude extract using ultra-high-

performance liquid chromatography (UHPLC).

Post-Column pH Adjustment: After separation, adjust the pH of the eluent to near-native

conditions using a make-up pump delivering a buffer such as ammonium acetate.[1]

Protein Infusion: Continuously infuse a solution of the target protease (e.g., chymotrypsin)

into the eluent stream post-pH adjustment.

Native Mass Spectrometry: Analyze the resulting mixture using native electrospray ionization

mass spectrometry (ESI-MS). The binding of a small molecule from the extract to the

protease is detected as a mass shift corresponding to the protein-ligand complex.

Metabolomics Run: Perform a parallel UHPLC-MS/MS run without protein infusion to obtain

high-resolution fragmentation data for the metabolites in the extract.

Data Correlation and Annotation: Correlate the retention time and mass of the protein-ligand

complexes from the native MS run with the high-resolution MS/MS data from the
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metabolomics run to identify and annotate the potential inhibitors.[1]

Visualizations

Sample Preparation & Separation

Binding Detection

Inhibitor IdentificationCrude Extract UHPLC Separation

Post-Column pH Adjustment

UHPLC-MS/MS
(Metabolomics)

Target Protease Infusion
Native ESI-MS

(Detect Protein-Ligand Complex)

Data Correlation & Annotation

Correlate

Identify Rivulariapeptolide 1185

Click to download full resolution via product page

Caption: Workflow for the discovery of Rivulariapeptolide 1185 using native metabolomics.
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Caption: Mechanism of protease inhibition by Rivulariapeptolide 1185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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